Cas no 2171176-99-9 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-fluorobenzoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-fluorobenzoic acid
• CAS No: 2171176-99-9
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 6415082
• PubChem ID: 165532778
• Update Time: 2025-06-13

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-fluorobenzoic acid
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5-fluorobenzoic acid
• EN300-1572951
• 2171176-99-9

• Inchi： 1S/C27H25FN2O5/c1-15(2)24(25(31)29-18-12-16(26(32)33)11-17(28)13-18)30-27(34)35-14-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-13,15,23-24H,14H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t24-/m1/s1
• InChI Key： AAWNILYYDCJTAE-XMMPIXPASA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)NC([C@@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-fluorobenzoic acid

Introduction to 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-fluorobenzoic Acid (CAS No. 2171176-99-9)

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-fluorobenzoic acid, identified by its CAS number 2171176-99-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a benzoic acid core, a fluorine substituent, and an amino group modified with a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in medicinal chemistry.

The structural complexity of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-fluorobenzoic acid makes it a promising candidate for further investigation in drug discovery. The benzoic acid moiety is well-known for its role in various pharmacological applications, while the fluorine atom can enhance metabolic stability and binding affinity. The Fmoc-amino group is particularly significant as it is often used in peptide synthesis, suggesting potential applications in the development of peptidomimetics or protease inhibitors.

In recent years, there has been a growing interest in the development of fluorinated benzoic acids due to their enhanced bioavailability and improved pharmacokinetic profiles. Studies have shown that fluorine substitution can significantly alter the electronic properties of organic molecules, leading to more potent and selective biological activity. For instance, fluorinated benzoic acids have been explored as intermediates in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and anticancer agents. The specific configuration at the 2R position in this compound further suggests potential stereochemical influences on its biological activity, which is a critical factor in drug design.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is another key feature of this compound. Fmoc chemistry is widely used in solid-phase peptide synthesis (SPPS), where it serves as an amino acid protecting group that can be selectively removed under mild acidic conditions. This protection-deprotection strategy allows for the controlled assembly of complex peptides and peptidomimetics. The incorporation of an Fmoc-amino group into 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-fluorobenzoic acid may open up avenues for the synthesis of novel peptide-based therapeutics or enzyme inhibitors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential drug candidates by analyzing their interaction with biological targets such as enzymes and receptors. The structural features of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-fluorobenzoic acid, including the benzoic acid core, fluorine substituent, and Fmoc-amino group, make it an attractive candidate for virtual screening and experimental validation.

In addition to its potential applications in drug discovery, this compound may also serve as a valuable intermediate in the synthesis of other fluorinated benzoic acids with tailored biological properties. The fluorenylmethoxycarbonyl group can be removed under specific conditions, allowing for further functionalization of the molecule. This flexibility makes it a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

The synthesis of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-fluorobenzoic acid presents both challenges and opportunities due to its complex structure. Advanced synthetic techniques such as multi-step organic synthesis, stereoselective reactions, and protective group strategies are required to achieve high yields and purity. However, these challenges are offset by the potential therapeutic benefits that this compound may offer.

As research continues to uncover new applications for fluorinated benzoic acids and Fmoc-modified compounds, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-fluorobenzoic acid is poised to play a significant role in the development of next-generation pharmaceuticals. Its unique structural features and versatile chemical properties make it an exciting prospect for further investigation by researchers worldwide.